Cas no 448964-31-6 (Acetonitrile, (2,3,5,6-tetrahydro-7H-indeno[5,6-b]furan-7-ylidene)- (9CI))

Acetonitrile, (2,3,5,6-tetrahydro-7H-indeno[5,6-b]furan-7-ylidene)- (9CI) structure
448964-31-6 structure
Product Name:Acetonitrile, (2,3,5,6-tetrahydro-7H-indeno[5,6-b]furan-7-ylidene)- (9CI)
CAS No:448964-31-6
MF:C13H11NO
MW:197.232543230057
CID:929710
PubChem ID:45098888
Update Time:2025-04-19

Acetonitrile, (2,3,5,6-tetrahydro-7H-indeno[5,6-b]furan-7-ylidene)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, (2,3,5,6-tetrahydro-7H-indeno[5,6-b]furan-7-ylidene)- (9CI)
    • 448964-31-6
    • ACETONITRILE,(2,3,5,6-TETRAHYDRO-7H-INDENO[5,6-B]FURAN-7-YLIDENE)-
    • Inchi: 1S/C13H11NO/c14-5-3-9-1-2-10-7-11-4-6-15-13(11)8-12(9)10/h3,7-8H,1-2,4,6H2/b9-3-
    • InChI Key: NEELNHPPKGLTQL-OQFOIZHKSA-N
    • SMILES: O1CCC2C=C3C(=CC1=2)/C(=C\C#N)/CC3

Computed Properties

  • Exact Mass: 197.084063974g/mol
  • Monoisotopic Mass: 197.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 33Ų
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